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Introduction

Dichlorophosphates are a class of organophosphorus compounds characterized by a central

phosphorus atom bonded to two oxygen atoms and two chlorine atoms. The term can refer to

the dichlorophosphate anion (PO₂Cl₂⁻) or to various ester derivatives where an organic group

is attached to one of the oxygen atoms. These compounds are highly reactive and serve as

important intermediates in organic synthesis, particularly in the preparation of pharmaceuticals,

agrochemicals, and novel materials. This guide provides a comprehensive overview of the

chemical properties, synthesis, and applications of dichlorophosphates for researchers,

scientists, and professionals in drug development.

Chemical Formula and Structure
The chemical formula for the dichlorophosphate anion is PO₂Cl₂⁻[1]. This anion is the

conjugate base of dichlorophosphoric acid. More commonly encountered in synthetic chemistry

are the dichlorophosphate esters, such as methyl dichlorophosphate (CH₃Cl₂O₂P) and

ethyl dichlorophosphate (C₂H₅Cl₂O₂P)[2][3].

Core Properties of Dichlorophosphate and its
Derivatives
The properties of dichlorophosphates can vary depending on the specific compound. The

following table summarizes key quantitative data for the dichlorophosphate anion and its

methyl and ethyl esters.
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Property
Dichlorophosphate
Anion

Methyl
Dichlorophosphate

Ethyl
Dichlorophosphate

Molecular Formula Cl₂O₂P⁻[1] CH₃Cl₂O₂P[2][4] C₂H₅Cl₂O₂P[3][5]

Molecular Weight 133.88 g/mol [1] 148.91 g/mol [2][4] 162.94 g/mol [6][7]

CAS Number 47986-81-2[1] 677-24-7[2][4] 1498-51-7[5][8]

Boiling Point N/A Not available

187.0 ± 9.0 °C at 760

mmHg[6][7], 60-65

°C/10 mmHg

Density N/A Not available
1.373 g/mL at 25 °C,

~1.4 g/cm³[6][7]

Refractive Index N/A Not available n20/D 1.434

Flash Point N/A Not available
113 °C (closed cup),

28.0 ± 26.4 °C[6][7]

Synthesis of Dichlorophosphate Compounds
Dichlorophosphate esters are typically synthesized from phosphorus oxychloride (POCl₃).

The general approach involves the reaction of POCl₃ with an alcohol or a phenoxide.

Experimental Protocol: Synthesis of Ethyl
Dichlorophosphate
Ethyl dichlorophosphate can be prepared by treating phosphoryl chloride with one equivalent

of ethanol in the presence of a base like triethylamine[9].

Materials:

Phosphoryl chloride (POCl₃)

Ethanol (C₂H₅OH)

Triethylamine (Et₃N)
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Anhydrous solvent (e.g., diethyl ether)

Procedure:

A solution of ethanol and triethylamine in anhydrous diethyl ether is prepared in a reaction

vessel under an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

Phosphoryl chloride is added dropwise to the cooled solution with constant stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours.

The triethylamine hydrochloride precipitate is removed by filtration.

The solvent is removed from the filtrate under reduced pressure.

The crude ethyl dichlorophosphate is then purified by fractional distillation under reduced

pressure.

Experimental Protocol: Synthesis of Phenyl
Dichlorophosphate
Phenyl dichlorophosphate is prepared by the reaction of phosphorus oxychloride with

anhydrous sodium phenoxide[10].

Materials:

Phosphorus oxychloride (POCl₃)

Anhydrous sodium phenoxide (NaOPh)

Procedure:

Anhydrous powdered sodium phenoxide is added to an excess of phosphorus oxychloride.

The mixture is stirred, and the reaction proceeds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8581778?utm_src=pdf-body
https://www.benchchem.com/product/b8581778?utm_src=pdf-body
https://www.benchchem.com/product/b8581778?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-2004-829542.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8581778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precipitated sodium chloride is removed by filtration.

Excess phosphorus oxychloride is removed from the filtrate under reduced pressure.

The resulting crude oil is purified by distillation in a Vigreux column, collecting the fraction at

103-106 °C (9 mmHg)[10].

Phosphorus Oxychloride (POCl₃)

R-O-P(O)Cl₂
(Dichlorophosphate Ester)

+

Alcohol (ROH) or
Phenol (ArOH)

+

Base (e.g., Et₃N)
or Metal Alkoxide (e.g., NaOR)

+

Byproduct
(e.g., Et₃N·HCl or NaCl)

Click to download full resolution via product page

Caption: General synthesis pathway for dichlorophosphate esters.

Chemical Reactivity and Applications
Dichlorophosphates are highly reactive electrophiles due to the presence of the two chlorine

atoms, which are good leaving groups. This reactivity makes them valuable reagents in organic

synthesis.
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Phosphorylating Agents
The primary application of dichlorophosphates is as phosphorylating agents. They are used

to introduce the phosphate group into various molecules, a crucial step in the synthesis of

many bioactive compounds.

Nucleoside Prodrugs: Ethyl dichlorophosphate is used in the preparation of nucleoside

phosphate and phosphonate prodrugs[9]. For example, it is an intermediate in the synthesis

of Sofosbuvir (PSI-7977), a drug used for treating hepatitis C[11].

Bioactive Molecules: These reagents are used to prepare dialkylphosphocholines which

have shown antiprotozoal, antifungal, and antitumor activities[11].

Enzyme Inhibitors: Ethyl dichlorophosphate was used as a starting material in the

synthesis of phosphinanes and azaphosphinanes that act as potent and selective inhibitors

of thrombin-activatable fibrinolysis inhibitor (TAFIa)[9].

Synthesis of Novel Materials
The reactivity of dichlorophosphates also extends to material science.

Flame Retardants: Ethyl dichlorophosphate can be used to introduce phosphorus

functionalities into polymer backbones, creating materials with enhanced flame-retardant

properties for use in electronics, construction, and textiles[12].

Functional Materials: The precise control offered by dichlorophosphates as

phosphorylating agents is valuable for designing materials with specific optical, thermal, or

electrical properties[12].
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Caption: Applications of dichlorophosphate esters in synthesis.

Safety and Handling
Dichlorophosphate compounds are hazardous and must be handled with appropriate safety

precautions.

Toxicity: They are very toxic by ingestion, inhalation, and skin absorption[9][11].

Corrosivity: These compounds are corrosive and can cause severe skin, eye, and mucous

membrane irritation[11]. Contact with skin can lead to visible destruction or irreversible

alterations of tissue[11].

Reactivity with Water: Dichlorophosphates react with water to form hydrogen chloride

(hydrochloric acid)[3].

Reactivity with Reducing Agents: Organophosphates can react with strong reducing agents

to form highly toxic and flammable phosphine gas[11].

Personal Protective Equipment (PPE): When handling dichlorophosphates, appropriate

PPE such as faceshields, gloves, goggles, and a suitable respirator (e.g., type ABEK

(EN14387) filter) should be worn.

Storage: Store in a cool, well-ventilated area[7].
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Due to their hazardous nature, all work with dichlorophosphates should be conducted in a

well-ventilated fume hood by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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